Cas no 886951-98-0 (ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate
• CAS No: 886951-98-0
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5478265
• PubChem ID: 7386790
• Update Time: 2025-10-30

ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-isopropoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
• 886951-98-0
• AKOS024671210
• ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate
• F2699-0009
• ethyl 1-(4-methylphenyl)-6-oxo-4-propan-2-yloxypyridazine-3-carboxylate

• Inchi： 1S/C17H20N2O4/c1-5-22-17(21)16-14(23-11(2)3)10-15(20)19(18-16)13-8-6-12(4)7-9-13/h6-11H,5H2,1-4H3
• InChI Key： KYVOYUSDOKIQKQ-UHFFFAOYSA-N
• SMILES： O(C1=CC(N(C2C=CC(C)=CC=2)N=C1C(=O)OCC)=O)C(C)C

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.2Ų

Additional information on ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate

Comprehensive Analysis of Ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate (CAS No. 886951-98-0)

The compound ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate (CAS No. 886951-98-0) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an ethyl carboxylate group and a propan-2-yloxy substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and crop protection applications, aligning with current trends in green chemistry and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate has surged, driven by their versatility in medicinal chemistry. This compound’s CAS No. 886951-98-0 is frequently searched in academic databases, reflecting its importance in developing enzyme inhibitors and antimicrobial agents. Its dihydropyridazine core is particularly notable for modulating biological activity, a topic gaining traction in AI-driven drug design platforms. Users often inquire about its synthesis protocols, solubility, and stability under various conditions, highlighting its practical utility.

From a technical perspective, the propan-2-yloxy moiety in CAS No. 886951-98-0 enhances lipophilicity, a critical factor in bioavailability optimization. This aligns with industry focus on ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in pharmacokinetic studies. Additionally, the compound’s ethyl carboxylate group offers flexibility for further derivatization, making it a cornerstone in combinatorial chemistry workflows. Laboratories prioritizing high-throughput screening often explore its potential as a scaffold for lead compounds.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many traditional intermediates, ethyl 1-(4-methylphenyl)-6-oxo-4-(propan-2-yloxy)-1,6-dihydropyridazine-3-carboxylate is designed to meet REACH compliance standards, addressing growing concerns about chemical safety. Its applications in biodegradable formulations resonate with the global push toward eco-friendly agrochemicals, a frequently searched topic among sustainability advocates.

In summary, CAS No. 886951-98-0 represents a convergence of innovation and practicality. Its structural features cater to both pharmaceutical and agrochemical sectors, while its alignment with green chemistry principles ensures long-term relevance. As research into heterocyclic scaffolds expands, this compound is poised to remain a focal point for scientists and industry professionals alike.